N-[2-(allyloxy)phenyl]-3-phenylpropanamide

• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: 3-phenyl-N-(2-prop-2-enoxyphenyl)propanamide
• InChI: InChI=1S/C18H19NO2/c1-2-14-21-17-11-7-6-10-16(17)19-18(20)13-12-15-8-4-3-5-9-15/h2-11H,1,12-14H2,(H,19,20)
• InChI Key: OLYKPIYZGUIINV-UHFFFAOYSA-N
• SMILES: C=CCOC1=CC=CC=C1NC(=O)CCC2=CC=CC=C2

Description

N-[2-(allyloxy)phenyl]-3-phenylpropanamide, also known as N-(2-allyloxyphenyl)-3-phenylpropanamide or ANPP, is a synthetic compound that has gained significant attention in the field of scientific research due to its potential applications in various fields. ANPP is a white crystalline powder that is insoluble in water but soluble in organic solvents such as chloroform and methanol. In

Mechanism of Action

ANPP acts as a selective agonist for the mu-opioid receptor, which is a G protein-coupled receptor that is involved in pain relief and the reward system in the brain. ANPP binds to the mu-opioid receptor and activates it, leading to the release of endogenous opioids such as enkephalins and endorphins, which produce analgesic and euphoric effects.
Biochemical and Physiological Effects
ANPP produces a range of biochemical and physiological effects, including analgesia, sedation, respiratory depression, and euphoria. ANPP also has a high potential for abuse and addiction due to its potent opioid activity.

Advantages and Limitations for Lab Experiments

ANPP has several advantages for lab experiments, including its high potency and selectivity for the mu-opioid receptor, which makes it a useful tool for studying the opioid system in the brain. However, ANPP also has several limitations, including its potential for abuse and addiction, which requires careful handling and storage.

Future Directions

ANPP has several potential future directions for scientific research, including the development of new opioid drugs with improved safety and efficacy profiles, the identification of novel targets for the treatment of pain and addiction, and the development of new analytical methods for the detection and quantification of fentanyl and related compounds in biological samples. Additionally, the use of ANPP as a tool for studying the opioid system in the brain may lead to new insights into the mechanisms of pain relief and addiction.

Synthesis Methods

ANPP can be synthesized through several methods, including the Friedel-Crafts acylation reaction, the Wittig reaction, and the Suzuki coupling reaction. The Friedel-Crafts acylation reaction is the most commonly used method for synthesizing ANPP. In this method, benzoyl chloride is reacted with 2-allylphenol in the presence of aluminum chloride as a catalyst to form ANPP.

Scientific Research Applications

ANPP has been extensively studied for its potential applications in various fields, including medicinal chemistry, forensic science, and neuroscience. ANPP is a precursor to fentanyl, a potent synthetic opioid that is used for pain relief and anesthesia. ANPP is also used in the synthesis of other drugs such as sufentanil, alfentanil, and remifentanil.
In forensic science, ANPP is used as a marker for the detection of fentanyl and related compounds in biological samples. ANPP is also used as a reference standard for the analysis of fentanyl and its analogs in forensic laboratories.
In neuroscience, ANPP is used as a tool to study the mechanism of action of opioid receptors. ANPP is a selective agonist for the mu-opioid receptor, which is involved in pain relief and the reward system in the brain.